Cas no 21241-10-1 ([2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate)
21241-10-1 structure
Product Name:[2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate
CAS No:21241-10-1
MF:C20H26O8
MW:394.415647029877
CID:1399655
PubChem ID:249095
Update Time:2025-04-20
[2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate Chemical and Physical Properties
Names and Identifiers
-
- [2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate
- [(2R)-2-[(3aR,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]-2-acetyloxyethyl] acetate
- AC1L6NQ8
- 4-methyl-N-(2-(6-methylpyridin-3-yl)ethyl)aniline
- 5-(2-p-tolylaminoethyl)-2-methylpyridine
- AR-1G6262
- AGN-PC-009MB0
- 2-Methyl-5-<
- 2-p-toluidino-ethyl>
- -pyridin
- AC1Q63CE
- 5-(2-p-methylphenylaminoethyl)-2-methylpyridine
- 5,6-di-o-acetyl-3-o-benzyl-1,2-o-(1-methylethylidene)hexofuranose
- 4-methyl-N-[2-(6-methyl-pyridin-3-yl)-ethyl]-aniline
- NSC67057
- 2-Methyl-5-(2-p-tolylaminoethyl)-pyridin
- [2-(6-methyl-pyridin-3-yl)-ethyl]-p-tolyl-amine
- [(2R)-2-[(3aR,5R,6S,6aR)-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl]-2-acetyloxyethyl] acetate; AC1L6NQ8; 4-methyl-N-(2-(6-methylpyridin-3-yl)ethyl)aniline; 5-(2-p-tolylaminoethyl)-2-methylpyridine; AR-1G6262; AGN-PC-009MB0; 2-Methyl-5-< 2-p-toluidino-ethyl> -pyridin; AC1Q63CE; 5-(2-p-methylphenylaminoethyl)-2-methylpyridine; 5,6-di-o-acetyl-3-o-benzyl-1,2-o-(1-methylethylidene)hexofuranose; 4-met
- DTXSID50290151
- 3-O-Benzyl-5,6-di-O-acetyl-1,2-O-isopropylidene-alpha-D-glucofuranose
- 18006-25-2
- 21241-10-1
- NSC-67057
-
- Inchi: 1S/C20H26O8/c1-12(21)23-11-15(25-13(2)22)16-17(24-10-14-8-6-5-7-9-14)18-19(26-16)28-20(3,4)27-18/h5-9,15-19H,10-11H2,1-4H3
- InChI Key: CIMPUIMAKYLKBF-UHFFFAOYSA-N
- SMILES: O1C2C(C(C1C(COC(C)=O)OC(C)=O)OCC1C=CC=CC=1)OC(C)(C)O2
Computed Properties
- Exact Mass: 394.16276778g/mol
- Monoisotopic Mass: 394.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 89.5Ų
[2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
21241-10-1 ([2-acetyloxy-2-(2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxol-5-yl)ethyl] Acetate) Related Products
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